Cas no 40642-23-7 (4(1H)-Pyrimidinone, 5-amino-, oxime (9CI))

• Product Name: 4(1H)-Pyrimidinone, 5-amino-, oxime (9CI)
• CAS No: 40642-23-7
• MF: C₄H₆N₄O
• MW: 126.116639614105
• CID: 1020915
• PubChem ID: 45080355
• Update Time: 2025-04-20

4(1H)-Pyrimidinone, 5-amino-, oxime (9CI) Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 5-amino-, oxime (9CI)
• SCHEMBL22907525
• 40642-23-7
• 4(1H)-Pyrimidinone,5-amino-,oxime(9ci)

• Inchi： 1S/C4H6N4O/c5-3-1-6-2-7-4(3)8-9/h1-2,9H,5H2,(H,6,7,8)
• InChI Key： VPXAIELFXIKACV-UHFFFAOYSA-N
• SMILES： ONC1C(=CN=CN=1)N

Computed Properties

• Exact Mass: 126.05416083g/mol
• Monoisotopic Mass: 126.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 88.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 84.1Ų